Cas no 23967-57-9 (4-chloro-1-benzothiophene-2-carboxylic acid)

4-chloro-1-benzothiophene-2-carboxylic acid structure
23967-57-9 structure
Product Name:4-chloro-1-benzothiophene-2-carboxylic acid
CAS No:23967-57-9
MF:C9H5ClO2S
MW:212.652800321579
MDL:MFCD06655155
CID:288291
PubChem ID:3854516
Update Time:2025-04-19

4-chloro-1-benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Chlorobenzo[b]thiophene-2-carboxylic acid
    • 4-chloro-1-benzothiophene-2-carboxylate
    • 4-Chloro-1-Benzothiophene-2-Carboxylic Acid
    • 4-Chloro-benzo[b]thiophene-2-carboxylic acid
    • 4-chlorobenzothiophene-2-carboxylate
    • 4-Chlorobenzothiophene-2-carboxylic acid
    • 2-carboxy-4-chlorobenzo[b]thiophene
    • 4-chloro-2-benzo[b]thiophenecarboxylic acid
    • Benzo[b]thiophene-2-carboxylic acid, 4-chloro-
    • 4-CHLORO BENZO[B]THIOPHENE-2-CARBOXYLIC ACID
    • IPAXPERGAMNMIJ-UHFFFAOYSA-N
    • BCP12371
    • STL236640
    • SBB094714
    • GA-0943
    • EN300-10812
    • AB00734411-01
    • C3430
    • Z90662195
    • SB14696
    • 23967-57-9
    • J-515397
    • 4-chloro-1-benzothiophene-2-carboxylic acid, AldrichCPR
    • SCHEMBL699799
    • AN-584/43484538
    • MFCD06655155
    • 4-Chlorobenzo[b]thiophene-2-carboxylicacid
    • FT-0681061
    • AM803569
    • CS-0042145
    • AKOS000118615
    • BBL030571
    • ALBB-028254
    • 4-chloro-1-benzothiophene-2-carboxylic acid
    • MDL： MFCD06655155
    • Inchi： 1S/C9H5ClO2S/c10-6-2-1-3-7-5(6)4-8(13-7)9(11)12/h1-4H,(H,11,12)
    • InChI Key： IPAXPERGAMNMIJ-UHFFFAOYSA-N
    • SMILES： ClC1=CC=CC2=C1C=C(C(=O)O)S2

Computed Properties

  • Exact Mass: 211.97000
  • Monoisotopic Mass: 211.97
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.5
  • XLogP3: 3.4

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Melting Point: 257-259 ºC
  • Boiling Point: 408.6°C at 760 mmHg
  • Flash Point: 200.9±23.2 °C
  • Refractive Index: 1.719
  • PSA: 65.54000
  • LogP: 3.25290
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-chloro-1-benzothiophene-2-carboxylic acid Security Information

4-chloro-1-benzothiophene-2-carboxylic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-chloro-1-benzothiophene-2-carboxylic acid Pricemore >>

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4-chloro-1-benzothiophene-2-carboxylic acid Production Method

4-chloro-1-benzothiophene-2-carboxylic acid Related Literature

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